Cas no 764629-04-1 (Ethyl 2-amino-3,3,3-trifluoropropanoate)

• Product Name: Ethyl 2-amino-3,3,3-trifluoropropanoate
• CAS No: 764629-04-1
• MF: C₅H₈F₃NO₂
• MW: 171.117732048035
• CID: 1006793
• PubChem ID: 10910004
• Update Time: 2025-09-28

Ethyl 2-amino-3,3,3-trifluoropropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3,3,3-trifluoropropanoate
• Ethyl 3,3,3-trifluoroalaninate
• Ethyl (R)-2-Amino-3,3,3-trifluoropropanoate
• 2-amino-3,3,3-trifluoropropionic acid ethyl ester
• Ethyl (S)-2-amino-3,3,3-trifluoropropanoate
• SCHEMBL3220276
• MFCD07779870
• MFCD33398982
• SY018813
• 764629-04-1
• EN300-138874
• AKOS015996184
• SY343942
• 2350003-12-0
• DB-351377
• L-alanine, 3,3,3-trifluoro-, ethyl ester

• MDL： MFCD08447624
• Inchi： 1S/C5H8F3NO2/c1-2-11-4(10)3(9)5(6,7)8/h3H,2,9H2,1H3
• InChI Key： CLPSWBHEWJZMBS-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OCC)N)(F)F

Computed Properties

• Exact Mass: 171.05071298g/mol
• Monoisotopic Mass: 171.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-amino-3,3,3-trifluoropropanoate

Comprehensive Overview of Ethyl 2-amino-3,3,3-trifluoropropanoate (CAS No. 764629-04-1)

Ethyl 2-amino-3,3,3-trifluoropropanoate (CAS No. 764629-04-1) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features an ethyl ester group and a trifluoromethyl moiety, which are critical for its reactivity and applications. Researchers are increasingly exploring its potential as a building block in the synthesis of bioactive molecules, particularly in the development of fluorinated pharmaceuticals and specialty chemicals.

One of the key reasons for the growing interest in Ethyl 2-amino-3,3,3-trifluoropropanoate is its role in medicinal chemistry. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to target proteins. This makes the compound a valuable intermediate for designing next-generation therapeutics, including antiviral and anticancer agents. Recent studies have highlighted its utility in the synthesis of protease inhibitors and enzyme modulators, aligning with the current trend toward precision medicine.

In addition to its pharmaceutical applications, Ethyl 2-amino-3,3,3-trifluoropropanoate is also being investigated for its potential in agrochemical formulations. The trifluoromethyl group is known to improve the pesticidal activity of compounds, making them more effective at lower doses. This aligns with the global push for sustainable agriculture and reduced environmental impact. Farmers and researchers alike are searching for eco-friendly crop protection solutions, and this compound could play a pivotal role in meeting those demands.

The synthesis of Ethyl 2-amino-3,3,3-trifluoropropanoate typically involves the reaction of 2-amino-3,3,3-trifluoropropanoic acid with ethanol under esterification conditions. This process is well-documented in the literature, but recent advancements in green chemistry have led to more efficient and environmentally friendly methods. For instance, catalytic approaches using biodegradable reagents or microwave-assisted synthesis are gaining traction, reflecting the broader shift toward sustainable chemical production.

From a commercial perspective, the demand for Ethyl 2-amino-3,3,3-trifluoropropanoate is expected to rise, driven by its versatility and the expanding market for fluorinated compounds. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its CAS No. 764629-04-1 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

Safety and handling of Ethyl 2-amino-3,3,3-trifluoropropanoate are also critical considerations. While the compound is not classified as hazardous under standard regulations, proper storage conditions—such as keeping it in a cool, dry place away from strong oxidizers—are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) and follow good laboratory practices (GLP) when working with this chemical.

In summary, Ethyl 2-amino-3,3,3-trifluoropropanoate (CAS No. 764629-04-1) is a promising compound with broad applications in pharmaceuticals, agrochemicals, and specialty chemistry. Its unique fluorinated structure and reactivity make it a valuable tool for modern research, particularly in the context of drug discovery and sustainable agriculture. As the scientific community continues to explore its potential, this compound is likely to remain a focal point of innovation in the years to come.